Cas no 33081-13-9 (5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester)
33081-13-9 structure
Product Name:5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester
CAS No:33081-13-9
MF:C7H8N2O3S
MW:200.215020179749
CID:1455232
Update Time:2022-07-26
5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester
- 2-methylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid methyl ester
- 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(methylthio)-6-oxo-, methyl ester
-
- Inchi: 1S/C7H8N2O3S/c1-12-6(11)4-3-8-7(13-2)9-5(4)10/h3H,1-2H3,(H,8,9,10)
- InChI Key: JVYCZFNVBNNJAC-UHFFFAOYSA-N
- SMILES: C1(SC)NC(=O)C(C(OC)=O)=CN=1
Computed Properties
- Exact Mass: 200.026
- Monoisotopic Mass: 200.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1636342-100mg |
Methyl 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
33081-13-9 | 98% | 100mg |
¥1659.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1636342-1g |
Methyl 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
33081-13-9 | 98% | 1g |
¥4144.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1636342-5g |
Methyl 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
33081-13-9 | 98% | 5g |
¥8799.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1636342-10g |
Methyl 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate |
33081-13-9 | 98% | 10g |
¥12425.00 | 2024-05-19 |
5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
33081-13-9 (5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester) Related Products
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